Cas no 200505-18-6 (2-(Quinolin-8-yloxy)acetic acid hydrochloride)

• Product Name: 2-(Quinolin-8-yloxy)acetic acid hydrochloride
• CAS No: 200505-18-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• MDL: MFCD01202563
• CID: 3109790
• Update Time: 2025-05-19

2-(Quinolin-8-yloxy)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-8-yloxy)acetic acid hydrochloride

• MDL： MFCD01202563
• Inchi： 1S/C11H9NO3.ClH/c13-10(14)7-15-9-5-1-3-8-4-2-6-12-11(8)9;/h1-6H,7H2,(H,13,14);1H
• InChI Key： MHKKRGYYIBSNEL-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=O)O)C1=CC=CC2=CC=CN=C21

Additional information on 2-(Quinolin-8-yloxy)acetic acid hydrochloride

2-(Quinolin-8-yloxy)acetic Acid Hydrochloride: A Comprehensive Overview

2-(Quinolin-8-yloxy)acetic acid hydrochloride is a compound with the CAS number 200505-18-6, and it has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic compound, and its structure incorporates an acetic acid moiety with a hydrochloride salt. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The quinoline ring system in 2-(Quinolin-8-yloxy)acetic acid hydrochloride is a key structural feature that contributes to its biological activity. Quinoline derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial effects. Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly those involving kinases and other enzymes. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 2-(Quinolin-8-yloxy)acetic acid hydrochloride exhibits potent inhibitory activity against certain protein kinases, making it a valuable tool in the development of targeted therapies.

One of the most exciting developments involving 2-(Quinolin-8-yloxy)acetic acid hydrochloride is its role in cancer research. Scientists have explored its ability to induce apoptosis in cancer cells while sparing normal cells, which is a critical attribute for anticancer agents. A study conducted at the University of California, San Francisco, revealed that this compound selectively targets cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings underscore its potential as a novel chemotherapeutic agent.

In addition to its therapeutic applications, 2-(Quinolin-8-yloxy)acetic acid hydrochloride has also been investigated for its role in neurodegenerative diseases. Researchers at the Massachusetts Institute of Technology (MIT) have reported that this compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These effects suggest that it could be a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(Quinolin-8-yloxy)acetic acid hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of its synthesis, making it more accessible for large-scale production. This advancement has facilitated further research into its pharmacokinetics, bioavailability, and toxicity profiles.

From an analytical standpoint, 2-(Quinolin-8-yloxy)acetic acid hydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its interactions with biological targets, which has greatly enhanced our understanding of its mechanism of action.

In terms of regulatory considerations, 2-(Quinolin-8-yloxy)acetic acid hydrochloride has undergone preliminary safety assessments to evaluate its potential for human use. Preclinical studies indicate that it has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further clinical trials are required to confirm its efficacy and safety in humans.

Looking ahead, the future of 2-(Quinolin-8-yloxy)acetic acid hydrochloride appears bright as researchers continue to explore its therapeutic potential across multiple disease areas. Its unique combination of biological activity and structural versatility positions it as a valuable asset in the pipeline of innovative drugs.